Cas no 1105202-64-9 (1-(4-tert-butylbenzenesulfonyl)-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine)

• Product Name: 1-(4-tert-butylbenzenesulfonyl)-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine
• CAS No: 1105202-64-9
• MF: C₁₈H₂₅N₃O₂S₂
• MW: 379.540001630783
• CID: 5962280
• PubChem ID: 44069277
• Update Time: 2025-10-29

1-(4-tert-butylbenzenesulfonyl)-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-butylbenzenesulfonyl)-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine
• 2-[1-(4-tert-butylphenyl)sulfonylpiperidin-3-yl]-5-methyl-1,3,4-thiadiazole
• F5494-0044
• AKOS024511072
• 2-(1-((4-(tert-butyl)phenyl)sulfonyl)piperidin-3-yl)-5-methyl-1,3,4-thiadiazole
• 1105202-64-9
• VU0645212-1

• Inchi： 1S/C18H25N3O2S2/c1-13-19-20-17(24-13)14-6-5-11-21(12-14)25(22,23)16-9-7-15(8-10-16)18(2,3)4/h7-10,14H,5-6,11-12H2,1-4H3
• InChI Key： CGNZAQDSMDDORA-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1C1CCCN(S(C2=CC=C(C(C)(C)C)C=C2)(=O)=O)C1

Computed Properties

• Exact Mass: 379.13881940g/mol
• Monoisotopic Mass: 379.13881940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 99.8Ų

Additional information on 1-(4-tert-butylbenzenesulfonyl)-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine

Research Briefing on 1-(4-tert-butylbenzenesulfonyl)-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine (CAS: 1105202-64-9)

In recent years, the compound 1-(4-tert-butylbenzenesulfonyl)-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine (CAS: 1105202-64-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique sulfonyl and thiadiazole moieties, has shown promising potential in various therapeutic applications, particularly as a modulator of key biological pathways. The following briefing provides an overview of the latest research developments related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 1-(4-tert-butylbenzenesulfonyl)-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have reported the use of novel catalytic systems and green chemistry approaches to enhance the efficiency of the synthesis. The compound's structural features, including the tert-butylbenzenesulfonyl group and the 5-methyl-1,3,4-thiadiazole ring, contribute to its stability and bioavailability, making it a viable candidate for further drug development.

Recent pharmacological studies have elucidated the mechanism of action of this compound, revealing its ability to interact with specific protein targets involved in inflammatory and oncogenic pathways. In vitro and in vivo experiments have demonstrated its efficacy in inhibiting key enzymes such as cyclooxygenase-2 (COX-2) and protein kinases, which are critical in the progression of diseases like cancer and chronic inflammation. These findings suggest that 1-(4-tert-butylbenzenesulfonyl)-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine could serve as a lead compound for the development of novel therapeutics.

In addition to its therapeutic potential, the compound has also been investigated for its role in chemical biology as a probe to study protein-ligand interactions. Its unique chemical structure allows for selective binding to specific protein domains, enabling researchers to gain insights into the molecular mechanisms underlying various biological processes. This dual utility—both as a therapeutic agent and a research tool—highlights the versatility of 1-(4-tert-butylbenzenesulfonyl)-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine in advancing biomedical research.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed in future studies. However, ongoing research efforts are focused on optimizing the compound's properties to overcome these hurdles. Collaborative initiatives between academia and industry are expected to accelerate the development of derivatives with improved efficacy and safety profiles.

In conclusion, 1-(4-tert-butylbenzenesulfonyl)-3-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine (CAS: 1105202-64-9) represents a promising candidate in the field of chemical biology and medicinal chemistry. Its unique structural features, combined with its demonstrated biological activity, make it a valuable subject for further research. As studies continue to uncover its full potential, this compound may pave the way for innovative treatments for a range of diseases, offering new hope for patients and researchers alike.